Cas no 637312-74-4 (N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-benzofuran-2-carboxamide)

• Product Name: N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-benzofuran-2-carboxamide
• CAS No: 637312-74-4
• MF: C₁₇H₁₄N₂O₃S
• MW: 326.37
• CID: 4473482
• PubChem ID: 2439735
• Update Time: 2025-07-02

N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-benzofuran-2-carboxamide
• BDBM39980
• Enamine_005405
• N-(3-carbamoyl-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1-benzofuran-2-carboxamide
• SMR000062987
• AKOS000603046
• CHEMBL1460126
• SR-01000365964
• F2974-0185
• HMS1409F15
• N-[3-(aminocarbonyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl]-1-benzofuran-2-carboxamide
• N-(3-carbamoyl-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)benzofuran-2-carboxamide
• N-(3-carbamoyl-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2-benzofurancarboxamide
• HMS2326A21
• SCHEMBL3403591
• Oprea1_323999
• N-{3-carbamoyl-4H,5H,6H-cyclopenta[b]thiophen-2-yl}-1-benzofuran-2-carboxamide
• MLS002634125
• N-(3-carbamoyl-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)coumarilamide
• VU0219880-4
• N-(3-aminocarbonyl-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-1-benzofuran-2-carboxamide
• cid_2439735
• BAS 06187737
• 637312-74-4
• MLS-0019913.0001
• SR-01000365964-1
• MLS000099000

• Inchi： InChI=1S/C17H14N2O3S/c18-15(20)14-10-5-3-7-13(10)23-17(14)19-16(21)12-8-9-4-1-2-6-11(9)22-12/h1-2,4,6,8H,3,5,7H2,(H2,18,20)(H,19,21)
• InChI Key： BEDOWVBPFLCOBB-UHFFFAOYSA-N
• SMILES： C1CC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC4=CC=CC=C4O3

Computed Properties

• Exact Mass: 326.07251349g/mol
• Monoisotopic Mass: 326.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-benzofuran-2-carboxamide

Comprehensive Overview of N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-benzofuran-2-carboxamide (CAS No. 637312-74-4)

N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-benzofuran-2-carboxamide (CAS No. 637312-74-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its cyclopentabthiophene and benzofuran moieties, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its carboxamide functional group, which is known to enhance binding affinity in biological systems.

The molecular structure of N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-benzofuran-2-carboxamide combines a thiophene ring fused with a cyclopentane unit, linked to a benzofuran scaffold via a carboxamide bridge. This arrangement is pivotal for its potential bioactivity, as similar structures have shown promise in modulating enzyme activity and receptor interactions. The compound's CAS No. 637312-74-4 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documentation.

In recent years, the demand for novel heterocyclic compounds like N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-benzofuran-2-carboxamide has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. Its structural complexity aligns with the growing trend of fragment-based drug design, where researchers aim to optimize pharmacokinetic properties. The compound's carbamoyl group further enhances its solubility, a critical factor in oral bioavailability studies.

From a synthetic chemistry perspective, the preparation of CAS No. 637312-74-4 involves multi-step organic reactions, including cyclization and amide coupling. These processes are often optimized for yield and purity, given the compound's potential use in high-throughput screening. The benzofuran moiety, in particular, is a recurring motif in fluorescent probes and photoactive materials, expanding the compound's utility beyond traditional medicinal chemistry.

One of the most frequently searched questions related to this compound is: "What are the potential applications of N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-benzofuran-2-carboxamide in neurodegenerative research?" Preliminary studies suggest its scaffold may interact with protein aggregates, a hallmark of diseases like Alzheimer's. However, rigorous in vitro and in vivo validations are still underway. Another trending topic is its role in green chemistry, where researchers aim to synthesize such compounds using catalytic methods to minimize waste.

The compound's physicochemical properties, such as logP and hydrogen bond donor/acceptor counts, are frequently analyzed in QSAR modeling (Quantitative Structure-Activity Relationship). These analyses help predict its ADMET profile (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a critical step in preclinical development. Notably, the cyclopentabthiophene core contributes to its lipophilicity, which can be tailored for specific biological targets.

In the context of intellectual property, CAS No. 637312-74-4 has been referenced in several patents, particularly those involving kinase inhibitors and GPCR modulators. Its structural versatility makes it a valuable candidate for patent landscaping in therapeutic areas like oncology and inflammation. Additionally, the compound's chiral centers (if present) are of interest for stereoselective synthesis, a hot topic in asymmetric catalysis.

Environmental and regulatory considerations for N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-benzofuran-2-carboxamide are also gaining traction. Researchers are evaluating its biodegradability and ecotoxicity to ensure compliance with REACH and other global standards. The carbamoyl group's stability under physiological conditions is another area of investigation, as it impacts the compound's metabolic fate.

In summary, N-{3-carbamoyl-4H,5H,6H-cyclopentabthiophen-2-yl}-1-benzofuran-2-carboxamide (CAS No. 637312-74-4) represents a compelling case study in modern drug discovery. Its hybrid architecture bridges heterocyclic chemistry and medicinal pharmacology, addressing contemporary challenges like drug resistance and selectivity optimization. As synthetic methodologies evolve, this compound is poised to play a pivotal role in next-generation therapeutics and functional materials.